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Introduction

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that combine the

specificity of a monoclonal antibody (mAb) with the cytotoxic potency of a small-molecule drug.

[1][2][3][4] Maytansinoids, such as DM1 and DM4, are highly potent microtubule-inhibiting

agents frequently used as ADC payloads.[4] The conjugation process, which links the

maytansinoid to the mAb, results in a heterogeneous mixture containing the desired ADC,

unconjugated mAb, excess free maytansinoid drug-linker, and process-related impurities like

organic solvents. Furthermore, the conjugation reaction often produces a distribution of ADC

species with varying drug-to-antibody ratios (DARs).

The DAR is a critical quality attribute (CQA) that directly influences the ADC's potency and

therapeutic index. Therefore, robust and efficient purification strategies are essential to remove

impurities and to isolate ADC species with a specific and uniform DAR, ensuring product safety,

efficacy, and batch-to-batch consistency. This document provides detailed application notes

and protocols for the primary purification techniques used for Maytansinoid B ADCs.

Overall Purification Workflow
The purification of Maytansinoid ADCs is a multi-step process designed to address the range of

impurities present after the conjugation reaction. A typical workflow involves an initial capture

and buffer exchange step, followed by one or more high-resolution chromatography steps to
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separate species based on hydrophobicity or charge, and a final polishing step to remove

aggregates.
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Purification Stages

Impurities Removed
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HIC Separation Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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